Cas no 371157-14-1 (3-Isoxazolecarboxylicacid, 5-(3-fluorophenyl)-, ethyl ester)
371157-14-1 structure
Product Name:3-Isoxazolecarboxylicacid, 5-(3-fluorophenyl)-, ethyl ester
CAS No:371157-14-1
MF:C12H10FNO3
MW:235.211106777191
MDL:MFCD08443693
CID:297740
PubChem ID:22831984
Update Time:2025-09-25
3-Isoxazolecarboxylicacid, 5-(3-fluorophenyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolecarboxylicacid, 5-(3-fluorophenyl)-, ethyl ester
- LogP
- ETHYL-5(3-FLUOROPHENYL)-ISOXAZOLE-3-CARBOXYLATE
- SY268049
- SCHEMBL210302
- ethyl 5-(3-fluorophenyl)isoxazole-3-carboxylate
- FT-0707149
- ethyl 5-(3-fluorophenyl)-1,2-oxazole-3-carboxylate
- ethyl5-(3-fluorophenyl)isoxazole-3-carboxylate
- Ethyl-5(3-fluorophenyl)isoxazole-3-carboxylate
- 371157-14-1
- STKHVSUVJQOXSL-UHFFFAOYSA-N
- MFCD08443693
-
- MDL: MFCD08443693
- Inchi: 1S/C12H10FNO3/c1-2-16-12(15)10-7-11(17-14-10)8-4-3-5-9(13)6-8/h3-7H,2H2,1H3
- InChI Key: STKHVSUVJQOXSL-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)C1=CC(C(=O)OCC)=NO1
Computed Properties
- Exact Mass: 235.06400
- Monoisotopic Mass: 235.06447134g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- Density: 1.242
- Boiling Point: 380.7°Cat760mmHg
- Flash Point: 184°C
- Refractive Index: 1.52
- PSA: 52.33000
- LogP: 2.65740
3-Isoxazolecarboxylicacid, 5-(3-fluorophenyl)-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1197503-1g |
Ethyl 5-(3-Fluorophenyl)isoxazole-3-carboxylate |
371157-14-1 | 95% | 1g |
$980 | 2024-07-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1582149-1g |
Ethyl 5-(3-fluorophenyl)isoxazole-3-carboxylate |
371157-14-1 | 98% | 1g |
¥11180.00 | 2024-05-16 | |
| eNovation Chemicals LLC | Y1197503-1g |
Ethyl 5-(3-Fluorophenyl)isoxazole-3-carboxylate |
371157-14-1 | 95% | 1g |
$980 | 2025-02-24 | |
| eNovation Chemicals LLC | Y1197503-1g |
Ethyl 5-(3-Fluorophenyl)isoxazole-3-carboxylate |
371157-14-1 | 95% | 1g |
$980 | 2025-02-27 |
3-Isoxazolecarboxylicacid, 5-(3-fluorophenyl)-, ethyl ester Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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